Cas no 321688-68-0 (1-{(2-methoxyphenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione)

1-{(2-Methoxyphenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione is a synthetic organic compound featuring a fused indole-2,3-dione (isatin) core modified with a 2-methoxyphenylaminomethyl substituent. This structure imparts potential reactivity and binding affinity, making it a candidate for applications in medicinal chemistry and pharmacological research. The presence of the methoxy group enhances solubility and may influence electronic properties, while the isatin scaffold is known for its versatility in heterocyclic synthesis. The compound’s well-defined molecular architecture allows for precise modifications, facilitating its use as an intermediate in the development of bioactive molecules. Its stability under standard conditions ensures reliable handling in laboratory settings.
1-{(2-methoxyphenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione structure
321688-68-0 structure
Product Name:1-{(2-methoxyphenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione
CAS No:321688-68-0
MF:C16H14N2O3
MW:282.293963909149
CID:6316749
PubChem ID:1868871
Update Time:2025-10-30

1-{(2-methoxyphenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-{(2-methoxyphenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione
    • 1-(((2-methoxyphenyl)amino)methyl)indoline-2,3-dione
    • AB00685773-01
    • SR-01000364596-1
    • F1226-0015
    • 1-{[(2-methoxyphenyl)amino]methyl}-2,3-dihydro-1H-indole-2,3-dione
    • SR-01000364596
    • AKOS000639186
    • 1-[(2-methoxyanilino)methyl]indole-2,3-dione
    • 321688-68-0
    • Z57953784
    • Inchi: 1S/C16H14N2O3/c1-21-14-9-5-3-7-12(14)17-10-18-13-8-4-2-6-11(13)15(19)16(18)20/h2-9,17H,10H2,1H3
    • InChI Key: FUHVJIPNEJSBBL-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2N1CNC1C=CC=CC=1OC)=O

Computed Properties

  • Exact Mass: 282.10044231g/mol
  • Monoisotopic Mass: 282.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 58.6Ų

1-{(2-methoxyphenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1226-0015-1mg
1-{[(2-methoxyphenyl)amino]methyl}-2,3-dihydro-1H-indole-2,3-dione
321688-68-0 90%+
1mg
$54.0 2023-08-16

1-{(2-methoxyphenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione Related Literature

Additional information on 1-{(2-methoxyphenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione

Comprehensive Overview of 1-{(2-methoxyphenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione (CAS No. 321688-68-0)

1-{(2-methoxyphenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione, with the CAS number 321688-68-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of indole derivatives, which are renowned for their diverse biological activities. The presence of both methoxyphenyl and dihydroindole moieties in its structure makes it a promising candidate for various applications, including drug development and material science.

In recent years, the demand for indole-based compounds has surged due to their potential in treating neurological disorders and inflammatory conditions. Researchers have particularly focused on 1-{(2-methoxyphenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione for its unique structural features, which may contribute to its bioactivity. The compound's CAS No. 321688-68-0 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

The synthesis of 1-{(2-methoxyphenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione involves multi-step organic reactions, often starting from readily available precursors like indole-2,3-dione and 2-methoxyaniline. Its molecular structure has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and accuracy for research purposes. The compound's physicochemical properties, including solubility and stability, are critical for its potential applications in drug formulation.

One of the most intriguing aspects of CAS No. 321688-68-0 is its potential role in neuroprotective therapies. Recent studies suggest that indole derivatives may modulate key pathways involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. This has led to increased interest in 1-{(2-methoxyphenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione as a scaffold for designing novel therapeutic agents. Additionally, its anti-inflammatory properties are being explored, aligning with the current focus on natural and synthetic compounds for immune system modulation.

From a commercial perspective, 1-{(2-methoxyphenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione is available through specialized chemical suppliers, often in small quantities for research use. Its CAS No. 321688-68-0 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. Researchers and manufacturers alike prioritize compounds with well-documented safety profiles and synthetic routes, making this compound a valuable addition to the toolkit of medicinal chemists.

In conclusion, 1-{(2-methoxyphenyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione (CAS No. 321688-68-0) represents a fascinating area of study within organic and medicinal chemistry. Its structural complexity and potential biological activities make it a subject of ongoing research, particularly in the context of drug discovery and biomaterial development. As scientific advancements continue, this compound may unlock new possibilities for addressing unmet medical needs and advancing industrial applications.

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